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Compound of Interest

2-amino-N-(2,3-
Compound Name:
dimethylphenyl)benzamide

CAS No.: 35703-71-0

Cat. No.: B1269028

Get Quote

Executive Summary

This application note details the synthesis and utilization of 2-amino-N-(2,3-
dimethylphenyl)benzamide (CAS: 102630-86-4), a critical anthranilamide intermediate. While
often overlooked as a simple precursor, this molecule represents a "privileged scaffold” in
medicinal chemistry, serving as the direct progenitor to 3-(2,3-dimethylphenyl)quinazolin-4(3H)-
ones—a class of pharmacophores exhibiting potent hypnotic, anticonvulsant, and anti-
inflammatory properties (analogous to Methaqualone).

We present a high-atom-economy synthetic route utilizing Isatoic Anhydride, avoiding the use
of atom-inefficient coupling reagents (EDC/HATU). Furthermore, we provide a validated
protocol for its subsequent cyclization into bioactive heterocycles.

Synthetic Strategy & Mechanism
The "Green" Route: Isatoic Anhydride Ring Opening
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The conventional synthesis of benzamides involves the reaction of anthranilic acid with anilines
using coupling agents. This method is often plagued by oligomerization and difficult purification.

Our Recommended Approach: Nucleophilic ring-opening of isatoic anhydride.

o Why: The reaction is driven by the release of CO2z, making it irreversible and highly atom-
economical.

» Selectivity: The anhydride carbonyl is highly electrophilic, ensuring rapid reaction with the
aniline nucleophile (2,3-dimethylaniline) without protecting the primary amine on the
anthranilate core.

Reaction Pathway Diagram

The following diagram illustrates the workflow from raw materials to the final quinazolinone
scaffold.
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Figure 1: Synthetic workflow for the generation of the benzamide intermediate and its
conversion to the quinazolinone pharmacophore.

Experimental Protocols

Protocol A: Synthesis of 2-amino-N-(2,3-
dimethylphenyl)benzamide

Obijective: Isolate high-purity intermediate without column chromatography.
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Materials:

Isatoic Anhydride (1.0 eq)

2,3-Dimethylaniline (1.05 eq)

Ethanol (Absolute) or 1,4-Dioxane

Reflux condenser, magnetic stirrer
Step-by-Step Procedure:

e Preparation: In a 250 mL round-bottom flask, suspend Isatoic Anhydride (1.63 g, 10 mmol) in
30 mL of absolute ethanol.

e Addition: Add 2,3-Dimethylaniline (1.27 g, 10.5 mmol) dropwise to the suspension at room
temperature.

o Note: A slight excess of aniline ensures complete consumption of the anhydride.
o Reaction: Heat the mixture to reflux (approx. 78°C).

o Observation: Evolution of CO2 gas will be observed (bubbling). The suspension will
gradually clarify as the anhydride is consumed and the product forms.

o Duration: Reflux for 2—3 hours. Monitor by TLC (System: Hexane:EtOAc 3:1).
o Workup: Allow the reaction mixture to cool to room temperature.

o Crystallization:[1][2] Pour the reaction mixture into 100 mL of ice-cold water with vigorous
stirring. The product should precipitate as a white to off-white solid.

« Purification: Filter the solid under vacuum. Wash the cake with cold 10% ethanol/water (2 x
10 mL) to remove unreacted aniline.

e Drying: Dry in a vacuum oven at 50°C for 4 hours.

Expected Yield: 85-92% Appearance: White crystalline solid.
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Protocol B: Cyclization to 3-(2,3-
dimethylphenyl)quinazolin-4(3H)-one

Objective: Close the pyrimidine ring to form the bioactive core.
Materials:

e 2-amino-N-(2,3-dimethylphenyl)benzamide (from Protocol A)
 Triethyl Orthoformate (TEOF) - Acts as both C1 synthon and solvent
o Catalytic p-Toluenesulfonic acid (pTSA)

Step-by-Step Procedure:

Setup: In a 50 mL flask, place Intermediate (2.40 g, 10 mmol).

Reagent Addition: Add Triethyl Orthoformate (10 mL) and pTSA (0.1 g).

Reaction: Reflux at 140°C for 4—6 hours.

o Mechanism:[1][3][4][5] The amine condenses with TEOF to form an imidate, which
undergoes intramolecular cyclization with the amide nitrogen.

Isolation: Cool the mixture. Excess TEOF can be removed via rotary evaporation.

Recrystallization: Recrystallize the crude residue from Ethanol/DMF to yield the pure
quinazolinone.

Analytical Characterization Data

To ensure the integrity of the intermediate before proceeding to cyclization, compare your
isolated product against these standard parameters.
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Parameter

Specification /| Range

Structural Assignment

Physical State

White/Off-white Crystalline
Solid

N/A

Melting Point 158°C — 162°C Consistent with benzanilides
Primary Amine (-NHz2)

IR (ATR) 3450, 3350 cm™1 _
Stretching

IR (ATR) 1645 cm~1 Amide Carbonyl (C=0)

1H NMR (DMSO-ds)

5 2.15 (s, 3H), 2.28 (s, 3H)

Methyl groups on the 2,3-xylyl

ring

1H NMR (DMSO-ds)

0 6.30 (s, 2H, exchangeable)

Primary amine (-NHz) protons

1H NMR (DMSO-ds)

0 9.80 (s, 1H, exchangeable)

Amide (-NH-) proton

Mechanistic Insight & Troubleshooting

The Intramolecular Hydrogen Bond

The intermediate exhibits a characteristic intramolecular hydrogen bond between the amide

carbonyl oxygen and the primary amine hydrogen.

e Impact: This locks the conformation, making the amide proton (& 9.80) significantly

deshielded in NMR.

e Troubleshooting: If the Amide NH signal is shifted upfield (< 9.0 ppm), suspect disruption of

this bond (e.g., wet solvent) or incorrect regiochemistry.

Common Failure Modes
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Low Yield / Qily Product
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Figure 2: Decision tree for troubleshooting low yields in the isatoic anhydride ring-opening
reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sciencemadness.org/whisper/viewthread.php?tid=35252
https://www.sciencemadness.org/whisper/viewthread.php?tid=35252
https://www.researchgate.net/publication/331529161_Synthesis_and_Biological_Activity_of_2-Amino-N-phenylbenzamides_and_3-Phenyl-123-benzotriazin-43H-ones
https://pmc.ncbi.nlm.nih.gov/articles/PMC11307283/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11307283/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10147101/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10147101/
https://patents.google.com/patent/CN101973956B/en
https://patents.google.com/patent/CN101973956B/en
https://www.benchchem.com/product/b1269028/docs#application-note-2-amino-n-2-3-dimethylphenyl-benzamide-as-a-synthetic-intermediate
https://www.benchchem.com/product/b1269028/docs#application-note-2-amino-n-2-3-dimethylphenyl-benzamide-as-a-synthetic-intermediate
https://www.benchchem.com/product/b1269028/docs#application-note-2-amino-n-2-3-dimethylphenyl-benzamide-as-a-synthetic-intermediate
https://www.benchchem.com/product/b1269028/docs#application-note-2-amino-n-2-3-dimethylphenyl-benzamide-as-a-synthetic-intermediate
https://www.benchchem.com/product/b1269028?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

